Cas no 2227795-29-9 ((1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227795-29-9
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 6521190
• PubChem ID: 165753000
• Update Time: 2025-07-20

(1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1958998
• 2227795-29-9

• Inchi： 1S/C7H9F3O2/c8-7(9,10)6(11)5-2-1-3-12-4-5/h4,6,11H,1-3H2/t6-/m0/s1
• InChI Key： JKBIWFUBGQUCTJ-LURJTMIESA-N
• SMILES： FC([C@H](C1=COCCC1)O)(F)F

Computed Properties

• Exact Mass: 182.05546401g/mol
• Monoisotopic Mass: 182.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227795-29-9)

The compound (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol, identified by its CAS No. 2227795-29-9, is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a 3,4-dihydro-2H-pyran ring and a trifluoroethyl group, makes it a valuable intermediate in asymmetric synthesis. Researchers and industries are increasingly interested in this compound due to its role in the development of novel bioactive molecules, particularly in the context of drug discovery and green chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoroethan-1-ol moiety in this molecule is particularly noteworthy, as it often imparts improved pharmacokinetic properties to drug candidates. This aligns with current trends in precision medicine and targeted therapy, where fluorination is a key strategy for optimizing drug efficacy. Additionally, the 3,4-dihydro-2H-pyran scaffold is a versatile building block in heterocyclic chemistry, frequently employed in the synthesis of natural products and functional materials.

The synthesis of (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol typically involves asymmetric reduction or chiral resolution techniques, which are critical for achieving high enantiomeric purity. This aspect is particularly relevant to the growing field of chiral catalysis, where enantioselective transformations are essential for producing optically active compounds. The compound’s CAS No. 2227795-29-9 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and regulatory submissions.

From an industrial perspective, scalability and cost-effectiveness are paramount. The compound’s synthetic route has been optimized to align with sustainable chemistry principles, minimizing waste and energy consumption. This resonates with the global push toward green synthesis and circular economy initiatives. Furthermore, its applications extend beyond pharmaceuticals; it is also explored in material science for designing advanced polymers and coatings with tailored properties.

In the context of drug development, (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol has been investigated as a precursor for protease inhibitors and kinase modulators. Its structural features enable interactions with biological targets, making it a promising candidate for treating diseases such as cancer and viral infections. The compound’s trifluoromethyl group is particularly advantageous, as it often enhances binding affinity and selectivity.

For researchers seeking detailed information, the CAS No. 2227795-29-9 provides access to a wealth of data in chemical repositories like SciFinder and Reaxys. The compound’s nomenclature, including its IUPAC name and SMILES notation, is standardized for easy retrieval. This is especially useful for those working in cheminformatics and computational chemistry, where accurate molecular descriptors are crucial for virtual screening and modeling.

In summary, (1S)-1-(3,4-dihydro-2H-pyran-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227795-29-9) represents a multifaceted compound with broad applicability in modern chemistry. Its relevance to drug design, catalysis, and sustainable manufacturing underscores its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and functional materials.